Cas no 1698379-06-4 (1-(Pyrimidin-5-yl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(Pyrimidin-5-yl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1698379-06-4
• MF: C₇H₅N₅O₂
• MW: 191.146899938583
• CID: 5046139
• Update Time: 2025-10-30

1-(Pyrimidin-5-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(pyrimidin-5-yl)-1H-1,2,3-triazole-4-carboxylic acid
• 1-pyrimidin-5-yltriazole-4-carboxylic acid
• N1=CN=CC(=C1)N1N=NC(=C1)C(=O)O
• 1-(Pyrimidin-5-yl)-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C7H5N5O2/c13-7(14)6-3-12(11-10-6)5-1-8-4-9-2-5/h1-4H,(H,13,14)
• InChI Key： ZFYVDNYCVONTMM-UHFFFAOYSA-N
• SMILES： OC(C1=CN(C2=CN=CN=C2)N=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 218
• XLogP3: -0.5
• Topological Polar Surface Area: 93.8

Additional information on 1-(Pyrimidin-5-yl)-1H-1,2,3-triazole-4-carboxylic acid

1-(Pyrimidin-5-yl)-1H-1,2,3-triazole-4-carboxylic acid: A Promising Compound for Pharmaceutical Innovation

1-(Pyrimidin-5-yl)-1H-1,2,3-triazole-4-carboxylic acid, with the CAS No. 1698379-06-4, represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique 1,2,3-triazole ring fused with a pyrimidine moiety, has garnered attention for its potential applications in drug discovery and therapeutic development. Recent studies have highlighted its ability to modulate biological pathways critical for various diseases, positioning it as a valuable candidate for further exploration.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated that the 1,2,3-triazole scaffold plays a pivotal role in enhancing the bioavailability and stability of pharmaceutical compounds. The pyrimidine ring, a common structural element in nucleotide analogs, contributes to the compound’s ability to interact with nucleic acid targets. This dual functionality makes 1-(Pyrimidin-5-yl)-1H-1,2,3-triazole-4-carboxylic acid a promising lead molecule for the development of antiviral and anticancer agents.

One of the most notable features of this compound is its ability to act as a multifunctional ligand. A 2024 study in Bioorganic & Medicinal Chemistry Letters revealed that the carboxylic acid group at the 4-position of the 1,2,3-triazole ring enhances its solubility and facilitates interactions with biological membranes. This property is particularly advantageous for targeting intracellular pathways, as it allows the compound to penetrate cell membranes more effectively.

Recent advances in drug design have emphasized the importance of structure-activity relationship (SAR) analysis. The pyrimidine substitution at the 5-position of the 1,2,3-triazole ring has been shown to significantly influence the compound’s binding affinity to specific receptors. For instance, a 2023 study in Chemical Biology & Drug Design found that this substitution enhances the compound’s ability to inhibit the human telomerase reverse transcriptase (hTERT), a key enzyme in cancer cell proliferation.

The synthetic pathway of 1-(Pyrimidin-5-yl)-1H-1,2,3-triazole-4-carboxylic acid has also been a focus of recent research. A 2024 publication in Organic & Biomolecular Chemistry described a novel method for its synthesis using click chemistry techniques. This approach not only improves the efficiency of the synthesis process but also allows for the incorporation of diverse functional groups, enabling the modification of the compound for specific therapeutic applications.

Moreover, the pharmacological properties of this compound have been extensively studied. A 2023 review in Pharmaceutical Research highlighted its potential as a targeted therapy agent for neurodegenerative diseases. The compound’s ability to cross the blood-brain barrier and its low toxicity profile make it a candidate for further investigation in this area.

Another critical aspect of 1-(Pyrimidin-5-yl)-1H-1,2,3-triazole-4-carboxylic acid is its selectivity toward specific biological targets. A 2024 study in ACS Chemical Biology demonstrated that the compound exhibits high selectivity for protease enzymes involved in viral replication. This selectivity reduces the likelihood of off-target effects, a significant advantage in the development of safer therapeutic agents.

Additionally, the computational modeling of this compound has provided insights into its molecular interactions. A 2023 study in Journal of Computational Chemistry used molecular dynamics simulations to predict the compound’s binding behavior with various receptors. These simulations have aided in the rational design of derivatives with enhanced therapeutic properties.

Despite its promising potential, further research is needed to fully understand the mechanism of action and clinical efficacy of 1-(Pyrimidin-5-yl)-1H-1,2,3-triazole-4-carboxylic acid. Ongoing studies are exploring its applications in the treatment of metabolic disorders and infectious diseases, with preliminary results suggesting its potential as a broad-spectrum therapeutic agent.

In conclusion, 1-(Pyrimidin-5-yl)-1H-1,2,3-triazole-4-carboxylic acid represents a significant breakthrough in medicinal chemistry. Its unique structural features and biological activity make it a valuable candidate for the development of novel therapies. As research in this field continues to advance, this compound is poised to play a pivotal role in addressing some of the most challenging medical conditions.